Cas no 2227903-05-9 ((1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol)

• Product Name: (1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol
• CAS No: 2227903-05-9
• MF: C₁₀H₁₃F₂NO
• MW: 201.213129758835
• CID: 6369185
• PubChem ID: 165700657
• Update Time: 2025-10-30

(1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol
• 2227903-05-9
• EN300-1734400
• (1R)-1-[2-(dimethylamino)-3,4-difluorophenyl]ethan-1-ol

• Inchi： 1S/C10H13F2NO/c1-6(14)7-4-5-8(11)9(12)10(7)13(2)3/h4-6,14H,1-3H3/t6-/m1/s1
• InChI Key： XPSSEULOJTYGMW-ZCFIWIBFSA-N
• SMILES： FC1=C(C=CC([C@@H](C)O)=C1N(C)C)F

Computed Properties

• Exact Mass: 201.09652036g/mol
• Monoisotopic Mass: 201.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 23.5Ų

Additional information on (1R)-1-2-(dimethylamino)-3,4-difluorophenylethan-1-ol

Comprehensive Overview of (1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]ethan-1-ol (CAS No. 2227903-05-9)

(1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]ethan-1-ol (CAS No. 2227903-05-9) is a chiral compound with significant potential in pharmaceutical and chemical research. Its unique structural features, including the dimethylamino and difluorophenyl groups, make it a valuable intermediate for drug discovery and development. Researchers are increasingly interested in this compound due to its stereospecific properties, which are critical for optimizing biological activity and minimizing side effects in therapeutic applications.

The compound's chiral center at the (1R) position is a key focus for synthetic chemists, as enantiopure compounds often exhibit superior efficacy compared to racemic mixtures. This aligns with current trends in precision medicine, where enantioselective synthesis and chiral resolution techniques are gaining traction. The presence of fluorine atoms further enhances its relevance, as fluorinated compounds are known for their metabolic stability and bioavailability—properties highly sought after in modern drug design.

In recent years, the demand for fluorinated pharmaceuticals has surged, driven by their ability to improve drug potency and pharmacokinetics. (1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]ethan-1-ol fits into this niche, with potential applications in central nervous system (CNS) therapeutics and enzyme inhibition. Its difluorophenyl moiety, in particular, is a common motif in FDA-approved drugs, underscoring its importance in medicinal chemistry.

From a synthetic perspective, the compound's dimethylamino group offers versatility for further functionalization, enabling the creation of derivatives with tailored properties. This flexibility is crucial for addressing challenges in structure-activity relationship (SAR) studies, a hot topic in drug development. Researchers are also exploring its use in asymmetric catalysis, where chiral auxiliaries and ligands play a pivotal role in achieving high enantioselectivity.

The growing interest in green chemistry and sustainable synthesis has further highlighted the importance of compounds like (1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]ethan-1-ol. Innovations in catalytic methods and solvent-free reactions are being applied to its production, reducing environmental impact while maintaining high yields. This aligns with global efforts to minimize waste and energy consumption in chemical manufacturing.

Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for characterizing this compound, ensuring purity and confirming its stereochemical configuration. These methods are frequently discussed in academic and industrial forums, reflecting their centrality in modern chemical analysis. The compound's CAS No. 2227903-05-9 serves as a unique identifier, facilitating accurate literature searches and regulatory compliance.

In summary, (1R)-1-[2-(Dimethylamino)-3,4-difluorophenyl]ethan-1-ol represents a promising candidate for advancing pharmaceutical research. Its structural complexity, combined with the rising demand for fluorinated and chiral compounds, positions it at the forefront of innovative drug development. As the scientific community continues to explore its applications, this compound is poised to play a pivotal role in addressing unmet medical needs and improving therapeutic outcomes.